Cas no 1261791-36-9 (4,5,2',3',4',5',6'-Heptafluoro-3-hydroxybiphenyl)

• Product Name: 4,5,2',3',4',5',6'-Heptafluoro-3-hydroxybiphenyl
• CAS No: 1261791-36-9
• MF: C₁₂H₃F₇O
• MW: 296.140447854996
• CID: 4997447
• Update Time: 2025-07-20

4,5,2',3',4',5',6'-Heptafluoro-3-hydroxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 4,5,2',3',4',5',6'-Heptafluoro-3-hydroxybiphenyl

• Inchi： 1S/C12H3F7O/c13-4-1-3(2-5(20)7(4)14)6-8(15)10(17)12(19)11(18)9(6)16/h1-2,20H
• InChI Key： GITMNRQPVWGDBU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=C(C(=C(C=1)O)F)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 328
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2

Additional information on 4,5,2',3',4',5',6'-Heptafluoro-3-hydroxybiphenyl

Comprehensive Overview of 4,5,2',3',4',5',6'-Heptafluoro-3-hydroxybiphenyl (CAS No. 1261791-36-9)

The compound 4,5,2',3',4',5',6'-Heptafluoro-3-hydroxybiphenyl (CAS No. 1261791-36-9) is a fluorinated biphenyl derivative that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceuticals. Its unique structure, characterized by seven fluorine atoms and a hydroxyl group, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers and industries are increasingly exploring its applications due to its high thermal stability, chemical resistance, and potential electronic properties.

One of the key reasons for the growing interest in 4,5,2',3',4',5',6'-Heptafluoro-3-hydroxybiphenyl is its role in the development of fluorinated polymers and liquid crystals. Fluorinated compounds are known for their low surface energy and exceptional durability, making them ideal for coatings, adhesives, and electronic displays. The presence of the hydroxyl group in this compound further enhances its reactivity, allowing for tailored modifications to meet specific industrial needs. This aligns with current trends in sustainable materials and green chemistry, where efficiency and environmental impact are critical considerations.

In the pharmaceutical sector, 4,5,2',3',4',5',6'-Heptafluoro-3-hydroxybiphenyl is being investigated as a potential building block for drug discovery. Fluorinated aromatic compounds often exhibit improved metabolic stability and bioavailability, which are essential for developing next-generation therapeutics. Recent studies have highlighted its utility in designing enzyme inhibitors and receptor modulators, addressing challenges in treating diseases such as cancer and neurodegenerative disorders. This has sparked discussions in scientific forums about the future of fluorinated pharmaceuticals and their role in precision medicine.

From an environmental perspective, the biodegradability and toxicity profile of 4,5,2',3',4',5',6'-Heptafluoro-3-hydroxybiphenyl are under scrutiny. While fluorinated compounds are generally persistent in the environment, advancements in degradation technologies and eco-friendly synthesis methods are mitigating these concerns. Regulatory agencies and researchers are collaborating to establish guidelines for the safe use of such compounds, ensuring compliance with global sustainability goals.

The synthesis of 4,5,2',3',4',5',6'-Heptafluoro-3-hydroxybiphenyl typically involves multi-step reactions, including cross-coupling and fluorination processes. Optimizing these methods to achieve high yields and purity remains a focus for chemists. Innovations in catalytic systems and solvent-free reactions are paving the way for more efficient production, reducing waste and energy consumption. These developments resonate with the broader push toward circular economy practices in the chemical industry.

In conclusion, 4,5,2',3',4',5',6'-Heptafluoro-3-hydroxybiphenyl (CAS No. 1261791-36-9) represents a compelling example of how fluorinated compounds can drive innovation across multiple disciplines. Its applications in advanced materials, pharmaceuticals, and sustainable chemistry underscore its importance in modern research and industrial processes. As scientific understanding and technological capabilities continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.